Cas no 75115-52-5 (2-Chloro-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 75115-52-5
• MF: C₇H₁₂ClNO
• MW: 161.629281044006
• MDL: MFCD03986494
• CID: 557928
• PubChem ID: 3276100
• Update Time: 2025-04-19

2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(pyrrolidin-1-yl)propan-1-one
• 1-(2-CHLOROPROPANOYL)PYRROLIDINE
• 1-Propanone,2-chloro-1-(1-pyrrolidinyl)-
• 2-chloro-1-pyrrolidin-1-ylpropan-1-one
• Z56917970
• EN300-05753
• LS-03126
• F8889-7342
• 2-Chloro-1-(1-pyrrolidinyl)-1-propanone
• UPCMLD0ENAT0517-2009:001
• SCHEMBL11837046
• AKOS000264544
• CS-0220098
• BB 0259276
• 75115-52-5
• FT-0679609
• AKOS016344126
• MFCD03986494
• DTXSID40390937

• MDL： MFCD03986494
• Inchi： 1S/C7H12ClNO/c1-6(8)7(10)9-4-2-3-5-9/h6H,2-5H2,1H3
• InChI Key： QGMQKFMNYCEBSO-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 161.06100
• Monoisotopic Mass: 161.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 258.9±23.0 °C at 760 mmHg
• Flash Point: 110.4±22.6 °C
• Refractive Index: 1.495
• PSA: 20.31000
• LogP: 1.17400
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Chloro-1-(pyrrolidin-1-yl)propan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)